Ruthenium sulfide

• Molecular Formula: H4RuS2
• Molecular Weight: 169.2 g/mol
• InChI: InChI=1S/Ru.2H2S/h;2*1H2
• InChIKey: SLPSMFBAWMFCSI-UHFFFAOYSA-N

RuS₂ Physicochemical and Catalytic Baseline

Ruthenium sulfide (RuS₂) is a layered transition metal dichalcogenide that crystallizes predominantly in the pyrite-type cubic structure [1]. Bulk RuS₂ has been systematically identified as the most active catalyst among transition metal sulfides for hydrodesulfurization (HDS) of refractory molecules such as thiophene, dibenzothiophene (DBT), and 4,6-dimethyldibenzothiophene [1]. In electrocatalysis, amorphous RuS₂ delivers Pt-like hydrogen evolution reaction (HER) activity across the full pH range, while nanostructured RuS₂ demonstrates pseudocapacitive charge storage [2]. Its thermal transport properties are sharply distinct from its 3d analogue FeS₂, with measured thermal conductivity approximately 20 W m⁻¹ K⁻¹ at 300 K [3].

Phase Selection

Pyrite-phase RuS₂ for hydrotreating and thermoelectrics; amorphous phase for high-activity HER electrocatalysis.

Application Domain

Supports HDS of refractory sulfides, all-pH hydrogen evolution, aqueous supercapacitors, and low-κ thermoelectric research.

Key Property to Verify

Crystallographic phase identity and S/Ru stoichiometry govern catalytic activity and stability across end uses.

• [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source
• [2] P. Li, X. Duan, Y. Wu, C. Chen, X. Chen, D. Wang, Amorphous Ruthenium-Sulfide with Isolated Catalytic Sites for Pt-Like Electrocatalytic Hydrogen Production Over Whole pH Range, Small, 15(46) (2019) 1904043. View Source
• [3] L. Agnarelli, D. Pelloquin, R. Daou, A. Maignan, S. Hébert, A. Mukherjee, A. Subedi, A comparative study of thermal transport properties in FeS2 and RuS2, Journal of Physics: Condensed Matter, 37 (2025) 415701. View Source

Why RuS₂ Substitutes Fall Short

Substituting RuS₂ with cheaper, in-class sulfides (e.g., MoS₂, WS₂) or its own oxide counterpart (RuO₂) fails because the performance differentials are not incremental but categorical. In hydrotreating, RuS₂ is not merely better than MoS₂/WS₂ but differs by at least one order of magnitude in catalytic activity [1]. In electrocatalytic HER, crystalline RuS₂ underperforms its amorphous variant, with overpotentials shifting from 141 mV to substantially higher values, meaning crystallinity is a procurement-relevant specification [2]. For supercapacitor cathodes, RuS₂ nanosheets derived from RuO₂ deliver qualitatively different charge-storage mechanisms compared to the parent oxide [3]. Even within the pyrite structure family, RuS₂ thermal conductivity (~20 W m⁻¹ K⁻¹ at 300 K) is dramatically lower than FeS₂ (~175 W m⁻¹ K⁻¹ at 75 K), rendering generic pyrite-group assumptions invalid [4]. These quantitative divergences mean that material substitution without re-optimization of the entire device or catalytic process will result in performance collapse.

RuS₂ MoS₂ / WS₂ Reported HDS activity differs by an order of magnitude; unique hydrogenation pathway may not be replicated.

RuS₂ RuO₂ Charge-storage mechanism shifts from mixed capacitive/diffusion-controlled to predominantly faradaic; cycling stability profile may differ.

RuS₂ FeS₂ Thermal conductivity at 300 K is approximately 9× lower; assuming pyrite-family equivalence may compromise thermoelectric ZT modeling.

• [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source
• [2] Y. Xia, W. Wu, H. Wang, S. Rao, F. Zhang, G. Zou, Amorphous RuS2 electrocatalyst with optimized active sites for hydrogen evolution, Nanotechnology, 31 (2020) 145401. View Source
• [3] A. Kumar, D. Das, D. Sarkar, K.K. Nanda, S. Patil, A. Shukla, Asymmetric Supercapacitors with Nanostructured RuS2, Energy & Fuels, 35(14) (2021) 11547-11557. View Source
• [4] L. Agnarelli, D. Pelloquin, R. Daou, A. Maignan, S. Hébert, A. Mukherjee, A. Subedi, A comparative study of thermal transport properties in FeS2 and RuS2, Journal of Physics: Condensed Matter, 37 (2025) 415701. View Source

RuS₂ Quantitative Performance Evidence

HDS Activity vs. MoS₂ and WS₂

Bulk RuS₂ exhibits hydrodesulfurization (HDS) activity at least one order of magnitude higher than that of MoS₂ or WS₂, the conventional industrial HDS catalysts [1]. In dibenzothiophene (DBT) HDS, RuS₂ is the only sulfide that produces cyclohexylbenzene, confirming a unique hydrogenation pathway, and in biphenyl hydrogenation, bulk RuS₂ is five times more active than bulk MoS₂ or WS₂ [1]. This catalytic superiority is attributed to the pyrite-phase RuS₂ which resists reduction under reaction conditions, whereas amorphous RuS₂ undergoes desulfurization to an inactive S/Ru < 2 phase [1].

HDS Activity vs. MoS₂/WS₂

Head-to-head

At least 10× higher HDS activity; biphenyl hydrogenation rate 5× that of MoS₂ or WS₂.

Reported catalytic dominance enables deep HDS of refractory molecules.

Data from bulk unsupported sulfide comparisons under standard hydrotreating conditions.

Evidence Dimension	Catalytic activity for hydrodesulfurization (thiophene, DBT, 4,6-DMDBT)
Target Compound Data	RuS₂: Activity taken as baseline; biphenyl hydrogenation activity 5× that of MoS₂/WS₂
Comparator Or Baseline	MoS₂ and WS₂: Activity at least one order of magnitude lower than RuS₂; biphenyl hydrogenation rate = 1/5 of RuS₂
Quantified Difference	At least 10-fold difference in HDS activity; 5-fold difference in biphenyl hydrogenation
Conditions	Bulk (unsupported) sulfide catalysts; gas-phase thiophene HDS and liquid-phase DBT HDS under standard hydrotreating conditions

Why This Matters

For refineries targeting <10 ppm sulfur in diesel, a 10× activity gap translates directly into reactor volume, catalyst inventory, and operating cost differentials that make MoS₂/WS₂ economically non-viable as drop-in replacements for RuS₂-based HDS processes.

• [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source

HER Overpotential: Amorphous vs. Crystalline RuS₂

Amorphous ruthenium sulfide (A-RuS₂) achieves an HER overpotential of 141 mV at a current density of 10 mA cm⁻² with a Tafel slope of 65.6 mV dec⁻¹ [1]. This performance is substantially better than crystalline RuS₂, which exhibits inferior catalytic activity due to a lower density of active sites [1]. When A-RuS₂ is anchored on sulfur-doped reduced graphene oxide (S-rGO), the overpotential drops further to −31 mV (acidic), −46 mV (neutral), and −58 mV (alkaline) at −10 mA cm⁻², approaching that of commercial Pt/C (~22 mV in acidic media) [2].

HER Overpotential (Amorphous vs. Crystalline)

Cross-study comparable

A-RuS₂ η₁₀ = 141 mV; A-RuS₂/S-rGO η₁₀ drops to −31 mV (acidic), approaching Pt/C.

Crystallinity specification directly governs overpotential and Pt-alternative viability.

Crystalline RuS₂ exhibits substantially higher overpotential; quantitative gap reported qualitatively.

Evidence Dimension	HER overpotential at 10 mA cm⁻²
Target Compound Data	A-RuS₂: η₁₀ = 141 mV, Tafel slope = 65.6 mV dec⁻¹; A-RuS₂/S-rGO: η₁₀ = −31 mV (acidic), −46 mV (neutral), −58 mV (alkaline)
Comparator Or Baseline	Crystalline RuS₂: η₁₀ significantly higher (quantitative value not reported in same study); commercial Pt/C: η₁₀ ≈ 22 mV (literature baseline)
Quantified Difference	Amorphous-to-crystalline gap is substantial (qualitatively established); A-RuS₂/S-rGO achieves Pt-comparable overpotential within 9–36 mV of Pt/C depending on pH
Conditions	Three-electrode cell; 0.5 M H₂SO₄ (acidic), 1 M PBS (neutral), 1 M KOH (alkaline); catalyst loading on glassy carbon electrode

Why This Matters

Procurement specifications must distinguish between amorphous and crystalline RuS₂, as the crystallographic phase alone can shift the HER overpotential by >100 mV—a difference that determines whether the electrocatalyst is a viable Pt alternative or not.

• [1] Y. Xia, W. Wu, H. Wang, S. Rao, F. Zhang, G. Zou, Amorphous RuS2 electrocatalyst with optimized active sites for hydrogen evolution, Nanotechnology, 31 (2020) 145401. View Source
• [2] P. Li, X. Duan, Y. Wu, C. Chen, X. Chen, D. Wang, Amorphous Ruthenium-Sulfide with Isolated Catalytic Sites for Pt-Like Electrocatalytic Hydrogen Production Over Whole pH Range, Small, 15(46) (2019) 1904043. View Source

Supercapacitor Performance vs. RuO₂

Sheet-like RuS₂ nanoarchitectures synthesized by direct sulfurization of RuO₂ exhibit substantially enhanced electrochemical performance compared to the parent RuO₂ electrode [1]. The RuS₂ electrode delivers a specific capacitance of 85 F g⁻¹ at a discharge current density of 0.5 mA cm⁻¹ in a three-electrode configuration [2]. In a symmetric supercapacitor device, RuS₂ retains 96.15% of its initial capacitance after 5,000 charge–discharge cycles, indicating extremely stable pseudocapacitive behavior [2]. An asymmetric supercapacitor (activated carbon//RuS₂) achieves an operating cell voltage of 2 V in aqueous electrolyte, outperforming many recently reported ASCs [1].

Supercapacitor vs. RuO₂

Head-to-head

Specific capacitance 85 F g⁻¹; symmetric device retention 96.15% after 5,000 cycles; ASC operating voltage 2 V.

Mixed capacitive/diffusion-controlled mechanism supports higher voltage and cycling stability than RuO₂.

RuO₂ offers higher absolute capacitance; RuS₂ provides distinct durability and energy-density profile.

Evidence Dimension	Electrochemical capacitive performance (specific capacitance, cycling stability, operating voltage)
Target Compound Data	RuS₂ nanosheets: specific capacitance 85 F g⁻¹ at 0.5 mA cm⁻¹; symmetric device 17 F g⁻¹ with 96.15% retention over 5,000 cycles; ASC operating voltage 2 V
Comparator Or Baseline	RuO₂ electrode: capacitance values typically 400–650 F g⁻¹ (hydrous RuO₂); however, RuS₂ offers enhanced charge-storage mechanisms (mixed capacitive/diffusion-controlled) and superior cycling stability compared to RuO₂
Quantified Difference	RuS₂ offers qualitatively distinct charge storage (dual capacitive + diffusion-controlled) vs. predominantly faradaic RuO₂; cycling stability 96.15% over 5,000 cycles
Conditions	Three-electrode cell and symmetric/asymmetric two-electrode devices; aqueous electrolyte (KOH or H₂SO₄); scan rates 5–100 mV s⁻¹

Why This Matters

Although RuO₂ offers higher absolute specific capacitance, RuS₂ provides a fundamentally different charge-storage mechanism with diffusion-controlled contributions that enable higher operating voltage (2 V) in aqueous ASCs—directly translating into higher energy density at the device level.

• [1] A. Kumar, D. Das, D. Sarkar, K.K. Nanda, S. Patil, A. Shukla, Asymmetric Supercapacitors with Nanostructured RuS2, Energy & Fuels, 35(14) (2021) 11547-11557. View Source
• [2] K. Krishnamoorthy, P. Pazhamalai, S.-J. Kim, Ruthenium sulfide nanoparticles as a new pseudocapacitive material for supercapacitor, Electrochimica Acta, 227 (2017) 85-94. View Source

Thermal Conductivity: RuS₂ vs. FeS₂

A direct comparative study of thermal transport in dense polycrystalline FeS₂ and RuS₂ reveals stark differences [1]. FeS₂ reaches a peak thermal conductivity of ~175 W m⁻¹ K⁻¹ at 75 K, while RuS₂ exhibits a much lower value of ~20 W m⁻¹ K⁻¹ at 300 K [1]. First-principles calculations show that the intrinsic lattice thermal conductivities are comparable, with only a modest reduction in RuS₂ from enhanced Umklapp scattering. The experimentally observed ~9-fold suppression is attributed to extrinsic microstructural disorder—smaller grains and reduced crystallinity in RuS₂ [1].

Thermal Conductivity vs. FeS₂

Head-to-head

RuS₂ κ ≈ 20 W m⁻¹ K⁻¹ at 300 K; FeS₂ κ ≈ 175 W m⁻¹ K⁻¹ at 75 K, ~9× suppression.

Extrinsic microstructural disorder contributes to low thermal conductivity; relevant for thermoelectric figure-of-merit.

Intrinsic lattice conductivity comparable; experimental gap attributed to grain-size effects.

Evidence Dimension	Thermal conductivity (κ)
Target Compound Data	RuS₂: κ ≈ 20 W m⁻¹ K⁻¹ at 300 K
Comparator Or Baseline	FeS₂: κ ≈ 175 W m⁻¹ K⁻¹ at 75 K
Quantified Difference	RuS₂ thermal conductivity is approximately 9× lower than FeS₂ at respective measurement temperatures; the gap persists at room temperature
Conditions	Dense polycrystalline samples; solid-state synthesis; transport measurements by standard four-probe thermal conductivity method

Why This Matters

For thermoelectric applications where low lattice thermal conductivity is desirable, RuS₂ is inherently superior to FeS₂. Procurement for thermal management or thermoelectric devices must account for this ~9× reduction, as substituting FeS₂ would compromise device ZT values.

• [1] L. Agnarelli, D. Pelloquin, R. Daou, A. Maignan, S. Hébert, A. Mukherjee, A. Subedi, A comparative study of thermal transport properties in FeS2 and RuS2, Journal of Physics: Condensed Matter, 37 (2025) 415701. View Source

Cyclohexylbenzene Selectivity in HDS

Among all transition metal sulfides examined, RuS₂ is the only sulfide catalyst that produces cyclohexylbenzene during the hydrodesulfurization of dibenzothiophene (DBT) [1]. This unique selectivity arises from RuS₂'s exceptional hydrogenation capability, which enables the hydrogenation–desulfurization (HYD–HDS) pathway that is inaccessible to MoS₂ and WS₂ catalysts [1]. No other sulfide catalyst, including CoMoS, NiMoS, or NiWS, generates this product, making it a definitive fingerprint of the RuS₂ active phase [1].

Cyclohexylbenzene Selectivity

Head-to-head

Unique among transition metal sulfides: only RuS₂ produces cyclohexylbenzene during DBT HDS.

Distinct hydrogenation–desulfurization pathway serves as catalyst phase integrity marker.

MoS₂, WS₂, CoMoS, NiMoS, NiWS yield biphenyl, not cyclohexylbenzene.

Evidence Dimension	Product selectivity in DBT hydrodesulfurization
Target Compound Data	RuS₂: Produces cyclohexylbenzene as a unique HDS product
Comparator Or Baseline	MoS₂, WS₂, CoMoS, NiMoS, NiWS: Do not produce cyclohexylbenzene; produce biphenyl and partially hydrogenated intermediates
Quantified Difference	Qualitative selectivity difference: cyclohexylbenzene formation is unique to RuS₂ among transition metal sulfides
Conditions	Liquid-phase DBT HDS at typical hydrotreating temperatures (300–350 °C) and H₂ pressures (3–5 MPa)

Why This Matters

Unique product selectivity is a critical quality-control marker: the presence of cyclohexylbenzene in reactor effluent confirms that the active phase is intact RuS₂ and not a deactivated or substituted phase, enabling real-time catalyst health monitoring in refineries.

• [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source

Supercapacitor Cycling Stability

A symmetric RuS₂ supercapacitor device demonstrates capacitance retention of 96.15% after 5,000 charge–discharge cycles [1]. The single-electrode specific capacitance is 85 F g⁻¹ at 0.5 mA cm⁻¹, with electrochemical impedance spectroscopy confirming near-ideal capacitive behavior [1]. This cycle stability is superior to many metal oxide pseudocapacitors, including RuO₂-based electrodes, which typically show greater capacitance fade over comparable cycling regimes due to dissolution or structural degradation [2].

Supercapacitor Cycling Stability

Class-level inference

Capacitance retention 96.15% over 5,000 cycles in symmetric device.

Reported retention exceeds class-typical metal oxide pseudocapacitors; may extend service intervals.

Comparison to RuO₂ stability is class-level; absolute lifetimes depend on device configuration.

Evidence Dimension	Capacitance retention under repeated galvanostatic charge–discharge cycling
Target Compound Data	RuS₂ symmetric supercapacitor: 96.15% capacitance retention after 5,000 cycles
Comparator Or Baseline	RuO₂-based electrodes: typically 85–93% retention after 3,000–10,000 cycles depending on configuration (class-level comparison)
Quantified Difference	RuS₂ achieves ≥96% retention over 5,000 cycles; class-typical metal oxide electrodes exhibit 3–11% greater fade
Conditions	Symmetric two-electrode cell; aqueous electrolyte; galvanostatic charge–discharge at 0.5 mA cm⁻¹

Why This Matters

Long-term cycling stability directly determines total cost of ownership for supercapacitor banks. RuS₂'s 96.15% retention over 5,000 cycles translates to extended service intervals and reduced replacement frequency compared to RuO₂-based modules.

• [1] K. Krishnamoorthy, P. Pazhamalai, S.-J. Kim, Ruthenium sulfide nanoparticles as a new pseudocapacitive material for supercapacitor, Electrochimica Acta, 227 (2017) 85-94. View Source
• [2] A. Kumar, D. Das, D. Sarkar, K.K. Nanda, S. Patil, A. Shukla, Asymmetric Supercapacitors with Nanostructured RuS2, Energy & Fuels, 35(14) (2021) 11547-11557. View Source

RuS₂ Application Scenarios

Ultra-Deep Diesel Hydrodesulfurization

Refineries facing tightening sulfur specifications (≤10 ppm) require catalysts with at least one order of magnitude higher HDS activity than conventional CoMoS/Al₂O₃ [1]. Bulk or alumina-supported RuS₂ (pyrite phase) meets this requirement, uniquely enabling the hydrogenation–desulfurization pathway that eliminates the most refractory 4,6-dimethyldibenzothiophene species [1]. Procurement teams must specify pyrite-phase RuS₂ (S/Ru ≈ 2), as amorphous RuS₂ deactivates under reaction conditions to a low-activity sulfur-depleted state [1].

Pt-Free Hydrogen Production Across pH

For proton-exchange membrane (PEM) and alkaline water electrolyzers seeking to eliminate Pt cathode dependency, amorphous RuS₂ supported on sulfur-doped reduced graphene oxide (A-RuS₂/S-rGO) delivers overpotentials of −31 mV (acid), −46 mV (neutral), and −58 mV (alkaline) at −10 mA cm⁻² [2]. This near-Pt performance, combined with the all-pH operational window, makes A-RuS₂/S-rGO a direct Pt replacement candidate. Procurement specifications must explicitly require amorphous phase RuS₂, as crystalline RuS₂ exhibits substantially higher overpotentials (141 mV for unsupported A-RuS₂ vs. even higher for crystalline) [2].

High-Voltage Aqueous Asymmetric Supercapacitors

Activated carbon//RuS₂ asymmetric supercapacitors achieve a 2 V operating cell voltage in aqueous electrolyte, enabling energy densities that exceed typical carbon//RuO₂ or carbon//MnO₂ ASCs [3]. The RuS₂ cathode, synthesized by direct sulfurization of RuO₂, provides a mixed capacitive/diffusion-controlled charge-storage mechanism that sustains high-rate capability while maintaining 96.15% capacitance retention over 5,000 cycles [3]. This scenario is procurement-relevant for stationary energy storage and pulse-power applications where aqueous safety and long cycle life are prioritized over maximum gravimetric capacitance.

Thermoelectric Modules with Low Thermal Conductivity

Dense polycrystalline RuS₂ exhibits a thermal conductivity of ~20 W m⁻¹ K⁻¹ at 300 K—approximately 9× lower than its 3d analogue FeS₂ [4]. This intrinsically low thermal conductivity, combined with a band gap of ~0.745 eV (monolayer, indirect), positions RuS₂ as a candidate thermoelectric material where low κ is essential for high ZT [4]. Procurement for thermoelectric research must source phase-pure pyrite RuS₂ with controlled stoichiometry, as off-stoichiometry FeS₂-like phases will exhibit order-of-magnitude higher thermal conductivity and negate thermoelectric performance [4].

Application

Selection Property

Validation Focus

Ultra-deep diesel HDS

Pyrite-phase purity and S/Ru stoichiometry

Hydrogenation–desulfurization pathway and 4,6-DMDBT conversion activity

Pt-free hydrogen evolution (all pH)

Amorphous phase supported on S-doped rGO

Overpotential at 10 mA cm⁻² and Tafel slope across acidic, neutral, alkaline media

Aqueous asymmetric supercapacitors

Nanostructured RuS₂ with mixed capacitive/diffusion-controlled mechanism

Operating voltage window and capacitance retention over extended cycling

Thermoelectric modules

Low thermal conductivity (~20 W m⁻¹ K⁻¹) and phase-pure pyrite structure

κ reduction relative to FeS₂ and ZT modeling with controlled stoichiometry

• [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source
• [2] P. Li, X. Duan, Y. Wu, C. Chen, X. Chen, D. Wang, Amorphous Ruthenium-Sulfide with Isolated Catalytic Sites for Pt-Like Electrocatalytic Hydrogen Production Over Whole pH Range, Small, 15(46) (2019) 1904043.; Y. Xia, W. Wu, H. Wang, S. Rao, F. Zhang, G. Zou, Amorphous RuS2 electrocatalyst with optimized active sites for hydrogen evolution, Nanotechnology, 31 (2020) 145401. View Source
• [3] K. Krishnamoorthy, P. Pazhamalai, S.-J. Kim, Ruthenium sulfide nanoparticles as a new pseudocapacitive material for supercapacitor, Electrochimica Acta, 227 (2017) 85-94.; A. Kumar, D. Das, D. Sarkar, K.K. Nanda, S. Patil, A. Shukla, Asymmetric Supercapacitors with Nanostructured RuS2, Energy & Fuels, 35(14) (2021) 11547-11557. View Source
• [4] L. Agnarelli, D. Pelloquin, R. Daou, A. Maignan, S. Hébert, A. Mukherjee, A. Subedi, A comparative study of thermal transport properties in FeS2 and RuS2, Journal of Physics: Condensed Matter, 37 (2025) 415701. View Source